Cas no 130286-75-8 ((+)-rabdosiin)

(+)-rabdosiin structure
(+)-rabdosiin structure
Product Name:(+)-rabdosiin
CAS No:130286-75-8
MF:C36H30O16
MW:718.613811969757
CID:2050163
PubChem ID:472056
Update Time:2025-04-21

(+)-rabdosiin Chemical and Physical Properties

Names and Identifiers

    • (+)-rabdosiin
    • HY-N12082
    • (2R)-2-(3-{[(1R)-2-(3,4-Dihydroxyphenyl)-1-carboxyethyl]oxycarbonyl}(4S,3R)-4-(3,4-dihydroxyphenyl)-6,7-dihydroxy(2-3,4-dihydronaphthylcarbonyloxy))-3-(3,4-dihydroxyphenyl)propanoic acid
    • G88960
    • HIV-IN-8
    • CHEMBL353926
    • (2R)-2-[(1S,2R)-3-[(1R)-1-carboxy-2-(3,4-dihydroxyphenyl)ethoxy]carbonyl-1-(3,4-dihydroxyphenyl)-6,7-dihydroxy-1,2-dihydronaphthalene-2-carbonyl]oxy-3-(3,4-dihydroxyphenyl)propanoic acid
    • CAFFEIC ACID TETRAMER
    • CS-0891524
    • 130286-75-8
    • (2R)-3-(3,4-dihydroxyphenyl)-2-[(1S,2R)-1-(3,4-dihydroxyphenyl)-3-[(1R)-1-[(3,4-dihydroxyphenyl)methyl]-2-hydroxy-2-oxo-ethoxy]carbonyl-6,7-dihydroxy-1,2-dihydronaphthalene-2-carbonyl]oxy-propanoic acid
    • Inchi: 1S/C36H30O16/c37-21-4-1-15(7-24(21)40)9-29(33(45)46)51-35(49)20-11-18-13-27(43)28(44)14-19(18)31(17-3-6-23(39)26(42)12-17)32(20)36(50)52-30(34(47)48)10-16-2-5-22(38)25(41)8-16/h1-8,11-14,29-32,37-44H,9-10H2,(H,45,46)(H,47,48)
    • InChI Key: VKWZFIDWHLCPHJ-UHFFFAOYSA-N
    • SMILES: OC(C(OC(C1C(C(OC(C(=O)O)CC2C=C(O)C(O)=CC=2)=O)=CC2C(=CC(=C(C=2)O)O)C1C1C=C(O)C(O)=CC=1)=O)CC1C=C(O)C(O)=CC=1)=O

Computed Properties

  • Exact Mass: 718.15338487Da
  • Monoisotopic Mass: 718.15338487Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 13
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 289Ų
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